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Compound of Interest

Compound Name: Cobalt bromide, hexahydrate

Cat. No.: B1515819

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the hygroscopic properties of
cobalt(ll) bromide hexahydrate (CoBr2:6H20). Cobalt(ll) bromide is an inorganic compound that
exists in various hydration states, each with distinct physical and chemical characteristics. Its
propensity to absorb atmospheric moisture is a critical consideration in its handling, storage,
and application, particularly in fields where precise hydration levels are essential, such as in
catalysis and the development of humidity indicators.

Physicochemical Properties of Cobalt(ll) Bromide
and Its Hydrates

Cobalt(ll) bromide's interaction with water is characterized by distinct color changes, making it
a useful qualitative indicator of moisture. The anhydrous form is green, while the hexahydrate is
a red-purple crystalline solid.[1][2] The transition between these forms is reversible and
dependent on the ambient humidity and temperature.

Table 1: Physicochemical Properties of Cobalt(ll) Bromide Hydrates
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Dihydrate Hexahydrate
Property Anhydrous (CoBrz2)
(CoBr2-2H20) (CoBr2-6H20)
326.83 g/mol [1][3][4]
Molar Mass 218.74 g/mol [1] 254.77 g/mol 5]
Bright green ) Red-purple crystals[1]
Appearance Purple solid
crystals[1][6] [2]
Decomposes at 130
Melting Point 678 °C[1] °C to anhydrous 47-48 °C[3][5][6]
form[1][6]
Density 4.909 g/cm?3[1] Not readily available 2.46 g/cm3[1][3][5]
o 66.7 g/100 mL (59 °C) 113.2 g/100 mL (20
Solubility in Water Soluble
[1] °C)[1]

Hygroscopic Behavior and Deliquescence

Cobalt(ll) bromide hexahydrate is notably hygroscopic, meaning it readily absorbs moisture
from the atmosphere.[1][7] This property can lead to changes in its physical state, including
deliguescence, where the solid dissolves in the absorbed water to form a solution. The
anhydrous form is also hygroscopic and will convert to the hexahydrate in the presence of
moist air.[1]

The transition between the different hydrated states is temperature-dependent. The
hexahydrate loses four water molecules at 100 °C to form the dihydrate, and further heating to
130 °C yields the anhydrous form.[1][6]

Hydration and dehydration pathway of cobalt(ll) bromide.

Experimental Protocols for Characterizing
Hygroscopicity

To quantitatively assess the hygroscopic nature of cobalt(ll) bromide hexahydrate, several
analytical techniques can be employed. The following are detailed methodologies for key

experiments.
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Dynamic Vapor Sorption (DVS)

Dynamic Vapor Sorption (DVS) is a gravimetric technique used to measure the rate and
amount of solvent vapor absorbed or desorbed by a sample as a function of relative humidity
(RH) at a constant temperature.[8][9]

Objective: To determine the moisture sorption isotherm of cobalt(ll) bromide hexahydrate,
identifying critical humidity points for hydration/dehydration and deliquescence.

Methodology:

o Sample Preparation: A small, accurately weighed sample (typically 5-20 mg) of cobalt(ll)
bromide hexahydrate is placed in the DVS instrument's microbalance.

e Drying: The sample is initially dried under a stream of dry nitrogen (0% RH) at a specified
temperature (e.g., 25 °C) until a stable mass is achieved. This establishes the initial dry
mass.

e Sorption Phase: The relative humidity is increased in a stepwise manner (e.g., in 10% RH
increments from 0% to 95% RH). At each step, the instrument holds the RH constant and
monitors the sample's mass until equilibrium is reached (defined by a mass change of less
than a specified amount over a set time).

» Desorption Phase: Following the sorption phase, the RH is decreased in a similar stepwise
manner back to 0% RH, again allowing for mass equilibrium at each step.

o Data Analysis: The change in mass at each RH step is plotted against the RH to generate a
moisture sorption-desorption isotherm.[10]
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Start DVS Analysis
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Experimental workflow for Dynamic Vapor Sorption (DVS) analysis.

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/product/b1515819?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1515819?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Thermogravimetric Analysis (TGA)

Thermogravimetric Analysis (TGA) measures the change in mass of a sample as a function of
temperature in a controlled atmosphere.[11][12] It is particularly useful for determining the
water of hydration.

Objective: To determine the temperature at which cobalt(ll) bromide hexahydrate loses its
water of crystallization and to quantify the amount of water present.

Methodology:

o Sample Preparation: A small, accurately weighed sample of cobalt(ll) bromide hexahydrate
is placed in a TGA sample pan.

e Heating Program: The sample is heated at a constant rate (e.g., 10 °C/min) under a
controlled atmosphere (e.g., nitrogen or air).

e Mass Monitoring: The mass of the sample is continuously monitored as the temperature
increases.

o Data Analysis: A thermogram is generated by plotting the percentage of mass loss against
temperature. The distinct steps in the curve correspond to the loss of water molecules at
specific temperature ranges.[11]

Karl Fischer Titration

Karl Fischer (KF) titration is a highly specific and accurate method for determining the water
content of a substance.[13][14]

Objective: To precisely quantify the water content of a sample of cobalt(ll) bromide
hexahydrate.

Methodology:

« Titrator Preparation: The Karl Fischer titrator vessel is filled with a suitable KF solvent (e.g.,
methanol-based), and the solvent is pre-titrated to a stable, anhydrous endpoint.
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o Sample Introduction: A precisely weighed amount of cobalt(ll) bromide hexahydrate is

introduced into the titration vessel.

« Titration: The sample is titrated with a standardized Karl Fischer reagent containing iodine.

The water in the sample reacts with the iodine in a stoichiometric manner.

» Endpoint Detection: The endpoint of the titration is typically detected electrochemically.

o Calculation: The water content is calculated based on the amount of KF reagent consumed

and the weight of the sample.

Table 2: Comparison of Experimental Techniques for Hygroscopicity Assessment

. Information L
Technique ] Advantages Limitations
Provided
Moisture ]
) ) Provides a )
sorption/desorption ] Can be time-
comprehensive

Dynamic Vapor
Sorption (DVS)

isotherms, rate of
water uptake, critical
humidity for phase
transitions.[8][9]

picture of hygroscopic
behavior under

controlled humidity.

consuming, especially
for materials that

equilibrate slowly.[9]

Thermogravimetric
Analysis (TGA)

Water of hydration,
thermal stability,
decomposition

temperatures.[11][12]

Relatively fast and
provides clear
information on

dehydration steps.

Does not provide
information on
hygroscopicity at
constant temperature

and varying humidity.

Karl Fischer Titration

Precise and accurate
total water content
(bound and free).[13]
[14]

High specificity for
water, considered a
gold standard for
water content

determination.[13]

Does not provide
information on the
kinetics of water
sorption or the
influence of relative

humidity.

Implications for Handling and Storage
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The hygroscopic and deliquescent nature of cobalt(ll) bromide hexahydrate necessitates
careful handling and storage to maintain its integrity and ensure reproducible results in
research and development.

o Storage: The compound should be stored in a tightly sealed container in a desiccator or a
controlled low-humidity environment to prevent further water absorption and deliquescence.

o Handling: When handling the material, exposure to ambient air should be minimized.
Weighing and sample preparation should be performed in a glove box or a dry environment if
possible.

By understanding the hygroscopic properties of cobalt(ll) bromide hexahydrate and employing
the appropriate analytical techniques for its characterization, researchers can ensure the
quality and reliability of their work.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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